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Compound of Interest

Compound Name: NCT-501 hydrochloride

Cat. No.: B1531422

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of NCT-501 hydrochloride, a potent and selective inhibitor of aldehyde
dehydrogenase 1A1 (ALDH1A1l).

Introduction

NCT-501 hydrochloride is a theophylline-based, reversible inhibitor of ALDH1A1 with an IC50
of 40 nM for the human form.[1][2] It demonstrates high selectivity for ALDH1A1 over other
ALDH isozymes and dehydrogenases.[1] ALDH1Al is a marker for cancer stem cells in various
cancers and plays a crucial role in cellular detoxification, differentiation, and drug resistance.
The enzyme catalyzes the oxidation of retinal to retinoic acid, a key signaling molecule in gene
expression.[3][4] Inhibition of ALDH1A1 is a promising therapeutic strategy in oncology.

Physicochemical and Solubility Data

A comprehensive summary of the quantitative data for NCT-501 hydrochloride is presented in
the table below for easy reference.
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Property

Value

Reference

Chemical Name

8-[[4-(cyclopropylcarbonyl)-1-
piperazinyllmethyl]-3,7-
dihydro-1,3-dimethyl-7-(3-
methylbutyl)-1H-purine-2,6-

dione hydrochloride

Molecular Formula

C21H32N603 - HCI

[5]

Molecular Weight 452.98 g/mol [5]
CAS Number 2080306-22-3 [5]
Purity >98% (HPLC)

Appearance White to off-white solid

Solubility (Water)

Soluble to 100 mM (45.3
mg/mL)

Solubility (DMSO)

Soluble to 100 mM (45.3
mg/mL)

Storage (Solid)

Store at -20°C

[5]

Storage (Stock Solution)

Aliguot and store at -20°C or
-80°C. Avoid repeated freeze-

thaw cycles.

[6]

Experimental Protocols
Safety Precautions

As a formal Safety Data Sheet (SDS) for NCT-501 hydrochloride is not readily available, it is
recommended to handle this compound with the standard precautions for handling laboratory

chemicals of unknown toxicity.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.
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» Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle in a well-
ventilated area, preferably in a chemical fume hood.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NCT-501 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

e NCT-501 hydrochloride powder

e Anhydrous/molecular sieve-dried DMSO
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Equilibration: Allow the vial of NCT-501 hydrochloride to equilibrate to room temperature for
at least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of NCT-501 hydrochloride powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 4.53 mg of the compound.

e Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the NCT-501 hydrochloride powder. To prepare a 10 mM
stock solution with 4.53 mg of the compound, add 1 mL of DMSO.
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» Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely
dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if
necessary.

» Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it
can be sterilized by passing it through a 0.22 pum syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C
for long-term storage.

Stock Solution Preparation Table

The following table provides the required mass of NCT-501 hydrochloride to prepare stock
solutions of various concentrations and volumes.

Desired Concentration Volume Mass of NCT-501 HCI (mg)
1mM 1mL 0.453

5 mM 1mL 2.265

10 mM 1mL 4.53

50 mM 1mL 22.65

100 mM 1mL 45.3

Signaling Pathway and Experimental Workflow
ALDH1A1 Signaling Pathway in Cancer

NCT-501 hydrochloride inhibits ALDH1A1, an enzyme that plays a critical role in the
conversion of retinal to retinoic acid. Retinoic acid then binds to nuclear receptors (RAR/RXR),
which act as transcription factors to regulate the expression of genes involved in cell
differentiation, proliferation, and apoptosis. In cancer stem cells, elevated ALDH1A1 activity is
associated with drug resistance and tumor progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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